2-chloro-N-(2-furylmethyl)nicotinamide

• IUPAC Name: 2-chloro-N-(furan-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H9ClN2O2/c12-10-9(4-1-5-13-10)11(15)14-7-8-3-2-6-16-8/h1-6H,7H2,(H,14,15)
• InChI Key: AKKKBEMDLICCRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NCC2=CC=CO2
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• CAS No.: 312704-25-9

Description

2-chloro-N-(2-furylmethyl)nicotinamide is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.66. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

A study by Yu et al. (2021) in the "Journal of Agricultural and Food Chemistry" explored the herbicidal activity of N-(Arylmethoxy)-2-chloronicotinamides, which are derived from nicotinic acid. This research discovered that certain compounds in this class exhibited potent herbicidal effects against certain plants, like duckweed and bentgrass.

Supramolecular Structures

A study by de Souza et al. (2005) in "Acta Crystallographica Section C" reported on the supramolecular structures of isomeric 2-chloro-N-(nitrophenyl)nicotinamides. The research detailed the hydrogen-bonding patterns and structural characteristics of these compounds.

Molecular Modeling in Pharmaceuticals

Research by Lemmerer et al. (2010) in the "Journal of Pharmaceutical Sciences" discussed the molecular modeling of a pharmaceutical co-crystal involving 2-chloro-4-nitrobenzoic acid and nicotinamide. The study highlighted the importance of hydrogen bonding in the formation of stable co-crystals.

Synthesis in Pharmaceutical Applications

Hu Yong-an (2012) in the "Chinese Journal of Pharmaceuticals" presented the synthesis of Nevirapine, an anti-infective agent, using 2-Chloro-N-(2-chloro-4-methylpyridin-3-yl)-nicotinamide.

Nicotinamide in Stem Cell Research

A study by Meng et al. (2018) in "Stem Cell Reports" investigated the role of nicotinamide in promoting cell survival and differentiation in human pluripotent stem cells. This study suggests potential applications in stem cell therapies and treatments.

Use in Agrochemicals

Stachowiak et al. (2022) in the "Journal of Agricultural and Food Chemistry" presented a study on sustainable design of new ionic forms of Vitamin B3, including nicotinamide, for use as plant protection agents.

Antimalarial Effects

Tcherniuk et al. (2017) in "Molecular and Biochemical Parasitology" investigated the antimalarial effect of nicotinamide, demonstrating its potential use in enhancing the effectiveness of common antimalarial drugs.

Safety and Hazards

2-chloro-N-(2-furylmethyl)nicotinamide is classified as an irritant. The safety information provided includes precautionary statements such as P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P271 (Use only outdoors or in a well-ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face protection).